Cas no 872626-76-1 (3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)-)

3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)- structure
872626-76-1 structure
Product Name:3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)-
CAS No:872626-76-1
MF:C7H4F3NO
MW:175.107972145081
CID:837946
PubChem ID:21354724
Update Time:2025-04-19

3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)-
    • 4-(Trifluoromethyl)-3-formylpyridine
    • 4-(Trifluoromethyl)nicotinaldehyde
    • 4-TRIFLUOROMETHYL-3-FORMYLPYRIDINE 0.98
    • 4-Trifluoromethyl-pyridine-3-carbaldehyde
    • 4-TRIFLUOROMETHYL-3-FORMYLPYRIDINE
    • 4-Trifluoromethyl-3-pyridine carbaldehyde
    • MFCD07781251
    • AKOS008901114
    • 4-(trifluoromethyl)pyridine-3-carbaldehyde
    • 4-Trifluoromethyl-3-formylpyridine, AldrichCPR
    • 872626-76-1
    • FT-0707966
    • W-204666
    • CS-0088893
    • AMY3181
    • SB21502
    • J-513925
    • SCHEMBL844273
    • A801850
    • SY002814
    • 1083197-78-7
    • AS-41811
    • Inchi: 1S/C7H4F3NO/c8-7(9,10)6-1-2-11-3-5(6)4-12/h1-4H
    • InChI Key: LNHXJOJOYYLHIW-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN=CC=1C=O)(F)F

Computed Properties

  • Exact Mass: 175.02400
  • Monoisotopic Mass: 175.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.369
  • Boiling Point: 236.4°C at 760 mmHg
  • Flash Point: 96.8°C
  • Refractive Index: 1.476
  • PSA: 29.96000
  • LogP: 1.91290

3-Pyridinecarboxaldehyde, 4-(trifluoromethyl)- Security Information

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